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Compound of Interest

Compound Name: 3-[(Methylamino)methyl]phenol

Cat. No.: B054875 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is paramount to ensuring a safe and compliant

laboratory environment. This guide provides detailed, step-by-step procedures for the proper

disposal of 3-[(Methylamino)methyl]phenol, a compound utilized in the synthesis of potential

Alzheimer's disease modifying agents. Adherence to these protocols is essential for minimizing

environmental impact and safeguarding laboratory personnel.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the potential hazards

associated with 3-[(Methylamino)methyl]phenol and related phenolic compounds. While a

specific Safety Data Sheet (SDS) for this exact compound is not readily available, data from

similar phenol derivatives indicate that it may be harmful if swallowed, cause skin irritation, and

may lead to allergic skin reactions. Therefore, appropriate personal protective equipment (PPE)

is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves (e.g., nitrile) are essential to prevent skin contact.

Eye Protection: Safety glasses or goggles to shield from potential splashes.

Lab Coat: A standard laboratory coat to protect clothing and skin.
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Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any dust or vapors.

In the event of exposure, immediately flush the affected area with copious amounts of water

and seek medical attention. Contaminated clothing should be removed and disposed of as

hazardous waste.

Step-by-Step Disposal Protocol
The disposal of 3-[(Methylamino)methyl]phenol, whether in pure solid form, in solution, or as

contaminated labware, must be managed as hazardous waste. Do not dispose of this chemical

down the drain or in regular trash.

1. Waste Identification and Segregation:

Pure Compound (Solid): Unused or expired solid 3-[(Methylamino)methyl]phenol must be

treated as hazardous waste. It should not be mixed with other waste streams.[1]

Solutions: Aqueous or solvent-based solutions containing this compound are also classified

as hazardous waste. These should be segregated based on the solvent type (e.g.,

halogenated vs. non-halogenated) as per your institution's guidelines.[1]

Contaminated Materials: Items such as pipette tips, gloves, and other debris contaminated

with 3-[(Methylamino)methyl]phenol should be collected as solid hazardous waste.[2]

Sharps must be placed in a designated puncture-resistant container.[2]

2. Waste Container Selection and Labeling:

Container Type: Use a chemically compatible, leak-proof container for waste accumulation.

Plastic containers are often recommended to minimize the risk of breakage.[1]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "3-[(Methylamino)methyl]phenol," and any other components of the

waste stream. The date of accumulation should also be clearly marked.

3. Storage of Chemical Waste:
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Location: Store sealed waste containers in a designated satellite accumulation area within

the laboratory.[1] This area should be under the control of laboratory personnel, away from

ignition sources, and in a location that minimizes the risk of spills.[1]

Compatibility: Ensure that incompatible waste types are segregated to prevent dangerous

chemical reactions. Phenolic compounds are generally incompatible with strong reducing

agents, strong oxidizers, and bases.

4. Final Disposal Procedure:

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and final disposal of the hazardous waste.[1]

Documentation: Complete all necessary waste disposal forms as required by your institution.

[1]

Transportation and Final Treatment: The EHS department will transport the waste to a

licensed hazardous waste treatment, storage, and disposal facility (TSDF). The typical final

disposal method for organic compounds like 3-[(Methylamino)methyl]phenol is
incineration.[1]

Quantitative Data Summary
Parameter Value Source

Melting Point 157-159 °C [3]

Boiling Point (Predicted) 244.5±15.0 °C [3]

Density (Predicted) 1.059±0.06 g/cm³ [3]

pKa (Predicted) 9.44±0.10 [3]

Disposal Workflow Diagram
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Step 1: Preparation & Segregation

Step 2: Containment & Labeling

Step 3: Interim Storage

Step 4: Final Disposal
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Caption: Disposal workflow for 3-[(Methylamino)methyl]phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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